Cas no 922095-83-8 (N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylcyclopropanecarboxamide)

• Product Name: N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylcyclopropanecarboxamide
• CAS No: 922095-83-8
• MF: C₂₁H₃₁N₃O
• MW: 341.490345239639
• CID: 6391200
• PubChem ID: 44025216
• Update Time: 2025-06-03

N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylcyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[2-(1-piperidinyl)-2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-
• 922095-83-8
• F2292-0814
• N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)cyclopropanecarboxamide
• N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]cyclopropanecarboxamide
• N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]cyclopropanecarboxamide
• AKOS024636954

• Inchi： 1S/C21H31N3O/c1-23-11-5-6-17-14-18(9-10-19(17)23)20(24-12-3-2-4-13-24)15-22-21(25)16-7-8-16/h9-10,14,16,20H,2-8,11-13,15H2,1H3,(H,22,25)
• InChI Key： ISEWVAVXIPDWIT-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCC(C1=CC=C2C(CCCN2C)=C1)N1CCCCC1

Computed Properties

• Exact Mass: 341.246712621g/mol
• Monoisotopic Mass: 341.246712621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 569.5±50.0 °C(Predicted)
• pka: 15.82±0.20(Predicted)

Additional information on N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylcyclopropanecarboxamide

N-2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-Yl)-2-(Piperidin-1-Yl)Ethylcyclopropanecarboxamide: A Comprehensive Overview

CAS No. 922095-83-8 corresponds to the compound N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylcyclopropanecarboxamide, a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a cyclopropane ring fused with a carboxamide group, which is further connected to a substituted ethyl chain. The ethyl chain is attached to both a piperidine ring and a tetrahydroquinoline moiety. This combination of structural elements contributes to its versatile chemical properties and bioavailability. The tetrahydroquinoline group, in particular, has been shown to enhance the compound's ability to penetrate biological membranes, making it an attractive candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the tetrahydroquinoline and piperidine moieties with high precision. These methods include multi-component reactions and catalytic asymmetric synthesis, which have significantly improved the yield and purity of the final product. Such innovations are crucial for scaling up production to meet the demands of preclinical and clinical trials.

The pharmacological profile of N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylcyclopropanecarboxamide has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit key enzymes involved in tumor progression and its neuroprotective effects in models of Alzheimer's disease.

In addition to its therapeutic potential, this compound has shown promise as a tool for studying cellular signaling pathways. Its ability to modulate specific receptors and kinases makes it valuable for understanding disease mechanisms at a molecular level. Recent research has focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce off-target effects.

The application of computational chemistry techniques has further deepened our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its binding affinities to various drug targets, providing insights into its mechanism of action. These findings are instrumental in guiding future drug design efforts aimed at improving its therapeutic index.

In conclusion, CAS No. 922095-83-8 represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, combined with recent advances in synthesis and pharmacology, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and paving the way for novel treatments.